Cas no 1315355-92-0 (Mal-amido-PEG5-C2-NHS ester)

• Product name: Mal-amido-PEG5-C2-NHS ester
• CAS No: 1315355-92-0
• MF: C₂₄H₃₅N₃O₁₂
• MW: 557.547607660294
• CID: 2089323
• PubChem ID: 118798955

Mal-amido-PEG5-C2-NHS ester Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16-Pentaoxa-19-azadocosanoic acid, 22-(2,5-dihydro-2,5-dioxo-1Hpyrrol-1-yl)-20-oxo-, 2,5-dioxo-1-pyrrolidinyl ester
• 4,7,10,13,16-Pentaoxa-19-azadocosanoic acid, 22-(2,5-dihydro-2,5-dioxo-1Hpyrrol-1-yl)-20-oxo-, 2,5-dioxo-1-pyrrolidinyl...
• Mal-amido-PEG5-C2-NHS ester
• Mal-amido-PEG5-C2-?NHS ester
• 2,5-Dioxopyrrolidin-1-yl 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19-pentaoxa-4-azadocosan-22-oate
• AKOS027257123
• CS-0105034
• 1315355-92-0
• 4,7,10,13,16-Pentaoxa-19-azadocosanoic acid, 22-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-20-oxo-, 2,5-dioxo-1-pyrrolidinyl ester
• BS-50543
• HY-126508
• Mal-amido-PEG5 NHS ester
• MFCD20230002
• E84440
• Mal-amido-PEG5-C2-HS ester

• MDL： MFCD20230002
• Inchi： 1S/C24H35N3O12/c28-19(5-8-26-20(29)1-2-21(26)30)25-7-10-35-12-14-37-16-18-38-17-15-36-13-11-34-9-6-24(33)39-27-22(31)3-4-23(27)32/h1-2H,3-18H2,(H,25,28)
• InChI Key： CBUSUMKXBREGEQ-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 557.22207356 g/mol
• Monoisotopic Mass: 557.22207356 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 23
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176
• XLogP3: -3.1
• Molecular Weight: 557.5

Additional information on Mal-amido-PEG5-C2-NHS ester

Mal-amido-PEG5-C2-NHS Ester: A Comprehensive Overview

Mal-amido-PEG5-C2-NHS ester, also known by its CAS number 1315355-92-0, is a highly specialized chemical compound that has garnered significant attention in the fields of biochemistry, drug delivery, and materials science. This compound is a derivative of polyethylene glycol (PEG), a well-known polymer widely used in pharmaceuticals and biotechnology due to its biocompatibility and water-solubility. The Mal-amido group, short for maleimide, introduces reactivity towards thiol groups, making it ideal for conjugation with proteins or other biomolecules containing cysteine residues.

The PEG5 component in Mal-amido-PEG5-C2-NHS ester refers to a PEG chain of approximately 5 kDa molecular weight. This specific molecular weight strikes a balance between flexibility and stability, making it suitable for various applications such as bioconjugation and drug delivery systems. The C2 in the name indicates a two-carbon spacer between the PEG chain and the reactive NHS ester group. This spacer enhances the compound's versatility by providing additional degrees of freedom during conjugation reactions.

The NHS ester functionality is a key feature of this compound. NHS (N-hydroxysuccinimide) esters are widely used in bioconjugation chemistry due to their reactivity with primary amines, such as those found in proteins or peptides. This reactivity allows for the formation of stable amide bonds, which are critical for maintaining the integrity of bioconjugates in physiological conditions. The combination of maleimide and NHS ester functionalities in Mal-amido-PEG5-C2-NHS ester makes it a versatile tool for dual conjugation strategies, enabling simultaneous modification of both thiol and amine groups on target biomolecules.

Recent advancements in click chemistry and bioorthogonal reactions have further expanded the applications of Mal-amido-PEG5-C2-NHS ester. Researchers have utilized this compound to develop novel drug delivery systems, where PEG serves as a stealth polymer to enhance circulation time in vivo while the reactive groups facilitate payload attachment. For instance, studies published in 2023 have demonstrated its use in creating PEGylated nanoparticles loaded with anticancer drugs, showing improved targeting efficiency and reduced systemic toxicity.

In addition to its role in drug delivery, Mal-amido-PEG5-C2-NHS ester has found applications in protein engineering and diagnostics. By conjugating proteins with this compound, scientists can modify their solubility, stability, and immunogenicity properties without compromising their biological activity. Recent research has highlighted its utility in engineering antibody-drug conjugates (ADCs), where precise control over payload-to-drug ratios is essential for therapeutic efficacy.

The synthesis of Mal-amido-PEG5-C2-NHS ester involves multi-step chemical reactions that require precise control over reaction conditions to ensure high purity and functionality retention. Typically, the process begins with the activation of PEG using an NHS ester group followed by coupling with maleic anhydride to introduce the maleimide functionality. The resulting intermediate is then purified using techniques such as chromatography or dialysis before being subjected to further functionalization steps.

From an analytical standpoint, characterization of Mal-amido-PEG5-C2-NHS ester relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow researchers to confirm the structure and molecular weight distribution of the compound while ensuring batch-to-batch consistency—a critical factor for reproducibility in downstream applications.

Looking ahead, ongoing research is focused on optimizing the properties of Mal-amido-PEG5-C2-NHS ester for even broader applications. For example, efforts are underway to develop variants with tunable hydrophilicity or enhanced reactivity profiles that could cater to specific needs in regenerative medicine or gene therapy.

In conclusion, Mal-amido-PEG5-C2-NHS ester represents a powerful tool at the intersection of polymer chemistry and bioconjugation science. Its unique combination of functionalities makes it indispensable for modern biomedical research and development.